Cas no 944904-29-4 (5,6-Dimethoxy-3-iodo-1H-indazole)

944904-29-4 structure
Product Name:5,6-Dimethoxy-3-iodo-1H-indazole
CAS No:944904-29-4
Molecular Formula:C9H9N2O2I
Molecular Weight:304.08396
MDL:MFCD10696795
CID:69629
PubChem ID:45480425
5,6-Dimethoxy-3-iodo-1H-indazole Properties
Names and Identifiers
-
- 3-Iodo-5,6-dimethoxy-1H-indazole
- 1H-Indazole, 3-iodo-5,6- dimethoxy-
- 3-iodo-5,6-dimethoxy-2H-indazole
- 3-iodanyl-5,6-dimethoxy-2H-indazole
- 5,6-DIMETHOXY-3-IODO-1H-INDAZOLE
- CS-0263406
- DTXSID80670366
- EN300-8665086
- AB58187
- A844979
- 944904-29-4
-
- MDL: MFCD10696795
- InChIKey: GDKOKWILNDGZBR-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H9IN2O2/c1-13-7-3-5-6(4-8(7)14-2)11-12-9(5)10/h3-4H,1-2H3,(H,11,12)
- SMILES: COC1=C(C=C2C(=C1)C(=NN2)I)OC
Computed Properties
- Exact Mass: 303.97100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 303.971
- Heavy Atom Count: 14
- Complexity: 205
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 47.1A^2
Experimental Properties
- LogP: 2.18470
- PSA: 47.14000
- Refractive Index: 1.687
- Boiling Point: 408.478 °C at 760 mmHg
- Flash Point: 200.841 °C
- Density: 1.840
5,6-Dimethoxy-3-iodo-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006ARM-50mg |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 50mg |
$173.00 | 2024-04-19 | |
Aaron | AR006AZY-50mg |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 50mg |
$155.00 | 2025-02-14 | |
Alichem | A269001723-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 1g |
$525.00 | 2023-08-31 | |
Ambeed | A314032-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95+% | 1g |
$490.0 | ||
Chemenu | CM150695-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 1g |
$580 | 2021-08-05 | |
Crysdot LLC | CD11006725-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95+% | 1g |
$620 | ||
Enamine | EN300-8665086-0.05g |
3-iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95.0% | 0.05g |
$94.0 | 2025-02-21 | |
TRC | D470628-1mg |
5,6-Dimethoxy-3-iodo-1H-indazole |
944904-29-4 | 1mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334076-100mg |
3-Iodo-5,6-dimethoxy-1h-indazole |
944904-29-4 | 95+% | 100mg |
¥1341.00 |
5,6-Dimethoxy-3-iodo-1H-indazole Related Literature
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Yufen Zheng,Wenxing Zou,Laichun Luo,Jiabei Chen,Songwen Lin,Qi Sun RSC Adv., 2015,5, 66104-66108
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Xiaoxia Wang,Yadan Xiao,Changsheng Xie CrystEngComm, 2015,17, 1151-1158
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Stefan Almstätter,Gábor Balázs,Michael Bodensteiner,Manfred Scheer Chem. Commun., 2011,47, 9998-10000
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Dongjie Guo,Junwei Zhao,Jingping Wang New J. Chem., 2004,28, 980-987
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Ziwei Pang,Monja Sokolov,Tomáš Kubař Phys. Chem. Chem. Phys., 2022,24, 2441-2453
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Yuta Hori,Tomonori Ida,Motohiro Mizuno Phys. Chem. Chem. Phys., 2017,19, 16857-16866
-
Shubhamoy Chowdhury,Peter B. Iveson,Michael G. B. Drew,Derek A. Tocher,Dipankar Datta New J. Chem., 2003,27, 193-196
Recommended suppliers
Amadis Chemical Company Limited
(CAS:944904-29-4)5,6-Dimethoxy-3-iodo-1H-indazole

Purity:99%
Quantity:1g
Price($):441.0